Cas no 1171073-62-3 (4-methoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzene-1-sulfonamide
• CAS No: 1171073-62-3
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5508168
• Update Time: 2025-05-21

4-methoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-methylbenzenesulfonamide
• Benzenesulfonamide, 4-methoxy-2-methyl-N-[1,2,3,4-tetrahydro-1-(2-methoxyacetyl)-7-quinolinyl]-
• 4-methoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C20H24N2O5S/c1-14-11-17(27-3)8-9-19(14)28(24,25)21-16-7-6-15-5-4-10-22(18(15)12-16)20(23)13-26-2/h6-9,11-12,21H,4-5,10,13H2,1-3H3
• InChI Key： VZOPBYZEKPZZIY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC=C(OC)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzene-1-sulfonamide

4-Methoxy-N-[1-(2-Methoxyacetyl)-1,2,3,4-Tetrahydroquinolin-7-Yl]-2-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

4-Methoxy-N-[1-(2-Methoxyacetyl)-1,2,3,4-Tetrahydroquinolin-7-Yl]-2-Methylbenzene-1-Sulfonamide (CAS No. 1171073-62-3) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a sulfonamide group attached to a benzene ring with methoxy and methyl substituents, further connected to a tetrahydroquinoline moiety bearing a methoxyacetyl group. This combination of functional groups and structural elements contributes to its diverse biological activities.

The synthesis of 4-methoxy-N-[...]benzene-1-sulfonamide involves multi-step organic reactions, including nucleophilic substitutions, acylations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient construction of such intricate molecules. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. These efforts have not only improved the scalability of the synthesis but also reduced environmental impact.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 4-methoxy-N-[...]benzene-1-sulfonamide exhibits potent inhibitory activity against several enzymes implicated in inflammatory and neurodegenerative diseases. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, preliminary in vitro assays suggest that this compound may possess antioxidant properties, further enhancing its therapeutic potential.

The structural versatility of 4-methoxy-N-[...]benzene-1-sulfonamide has also made it a valuable tool in drug design. The sulfonamide group is known for its ability to form strong hydrogen bonds, which can enhance bioavailability and target specificity. The tetrahydroquinoline moiety adds rigidity to the molecule, potentially improving its binding affinity to biological targets. Furthermore, the methoxy and methyl substituents on the benzene ring contribute to hydrophobic interactions and electronic modulation, fine-tuning the compound's pharmacokinetic properties.

Recent research has focused on exploring the in vivo efficacy of 4-methoxy-N-[...]benzene-1-sulfonamide in animal models of chronic inflammation and neurodegenerative disorders. Preclinical studies have revealed that this compound demonstrates significant anti-inflammatory effects without causing notable adverse effects at therapeutic doses. These findings underscore its potential as a lead candidate for drug development.

In terms of applications, 4-methoxy-N-[...]benzene-1-sulfonamide holds promise in several therapeutic areas. Its anti-inflammatory properties make it a strong candidate for treating conditions such as arthritis and inflammatory bowel disease. Moreover, its neuroprotective effects suggest potential utility in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are expected to provide further insights into its safety and efficacy.

The development of 4-methoxy-N-[...]benzene-1-sulfonamide also highlights the importance of interdisciplinary collaboration in drug discovery. Chemists, biologists, and pharmacologists have worked together to design, synthesize, and evaluate this compound's properties. Such collaborative efforts are essential for translating laboratory findings into clinically relevant treatments.

In conclusion, 4-methoxy-N-[...]benzene-1-sulfonamide (CAS No. 1171073-62-3) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug development pipelines. As research continues to unfold, this compound is expected to contribute significantly to the treatment of various human diseases.